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Compound of Interest

Compound Name: 4-Ethyl-3,4-dimethylheptane

Cat. No.: B14548754 Get Quote

An In-Depth Technical Guide to the Physical Properties of 4-Ethyl-3,4-dimethylheptane

Introduction
4-Ethyl-3,4-dimethylheptane is a branched-chain alkane, a class of saturated hydrocarbons

with the general formula CnH2n+2.[1] As an isomer of undecane (C11H24), its molecular

structure, characterized by a seven-carbon backbone with ethyl and methyl substituents, gives

rise to specific physical properties that are of interest in various fields, including organic

synthesis and as a potential fuel component.[2] This guide provides a comprehensive overview

of the core physical properties of 4-Ethyl-3,4-dimethylheptane, supported by experimental

data and established scientific principles. The accurate characterization of these properties is

fundamental for its application in research and development, ensuring predictability in chemical

processes and product formulation.

Molecular Structure and Identification
The unambiguous identification of 4-Ethyl-3,4-dimethylheptane is crucial for any scientific

investigation. Its structural and molecular identity is defined by several key identifiers.

The IUPAC name, 4-ethyl-3,4-dimethylheptane, precisely describes the arrangement of its

constituent atoms.[3] The molecule consists of a heptane backbone, which is a chain of seven

carbon atoms. An ethyl group (-CH2CH3) is attached to the fourth carbon atom, a methyl group

(-CH3) is attached to the third carbon atom, and another methyl group is also attached to the

fourth carbon atom.[4][5]
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Below is a two-dimensional representation of the molecular structure of 4-Ethyl-3,4-
dimethylheptane, generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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